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Compound of Interest

Compound Name: Ethanedioy! dibromide

Cat. No.: B108731

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of Ethanedioyl
dibromide (also known as Oxalyl bromide). The information is intended for laboratory
professionals to ensure safe and compliant use of this hazardous chemical.

Hazard Identification and Exposure Limits

Ethanedioyl dibromide is a corrosive and water-reactive chemical that poses significant
health risks. It is classified as causing severe skin burns and eye damage and is harmful if
inhaled.[1][2] The substance is also a lachrymator, meaning it can cause tearing.[1] It reacts
violently with water, releasing toxic gases.[2][3]

Occupational Exposure Limits: Currently, there are no specific occupational exposure limits
established by major regulatory bodies such as OSHA (Occupational Safety and Health
Administration), NIOSH (National Institute for Occupational Safety and Health), or ACGIH
(American Conference of Governmental Industrial Hygienists) for Ethanedioyl dibromide.[2]
Therefore, exposure should be minimized to the lowest possible level through stringent
engineering controls and comprehensive personal protective equipment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling Ethanedioyl dibromide to prevent
contact and inhalation. The following table summarizes the required PPE.
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Protection Type Specification Standards Purpose

) To protect against
Chemical safety

] OSHA 29 CFR splashes and vapors
Eye & Face Protection  goggles or a full-face
) 1910.133, EN 166 that cause severe eye
shield.
damage.[2]
Chemical-resistant To prevent skin
Skin & Body gloves (inspect before contact which can
Protection use) and protective cause severe burns.
clothing. [2]
Required when
NIOSH/MSHA or working outside of a
_ _ OSHA 29 CFR .
Respiratory Protection  European Standard fume hood or if
_ 1910.134, EN 149 o
approved respirator. exposure limits are
exceeded.[2]
To protect against
Recommended Filter: harmful inhalation
Particulates filter and which can cause
, _ EN 143, EN 14387 o
Acid gases filter (Type corrosive injuries to
E, Yellow). the respiratory tract.[2]

[3]

Operational and Handling Plan

Safe handling of Ethanedioyl dibromide requires a controlled environment and strict
adherence to procedural steps.

Engineering Controls:

¢ Ventilation: Always handle Ethanedioyl dibromide in a well-ventilated area, preferably
within a certified chemical fume hood.[2][4]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[2]

Storage Requirements:
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» Store in a dry, refrigerated, and well-ventilated place, away from direct sunlight.[2]

e The container must be kept tightly closed.[2][4]

e Due to its sensitivity to air and moisture, it should be stored under a nitrogen atmosphere.[2]
o Store in a locked-up area, accessible only to authorized personnel.[2][4]

o Keep away from incompatible materials, such as strong oxidizing agents and water.[2]
Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required PPE is worn correctly. Confirm the fume
hood is operational and safety stations are unobstructed.

e Handling the Chemical:
o Do not breathe any mists, vapors, or sprays.[2]
o Avoid all contact with eyes, skin, and clothing.[2]
o Prevent any contact with water, as it reacts violently.[2]
» After Handling:
o Thoroughly wash hands, face, and any exposed skin after the procedure is complete.[2][4]
o Decontaminate all surfaces and equipment used.
o Return the chemical to its designated secure storage.

Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2]

Take off all contaminated clothing immediately.
_ Rinse the affected skin with water or shower.
Skin Contact )
Wash off with soap and plenty of water. Seek

immediate medical attention.[2]

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,
Inhalation administer oxygen. If the person is not

breathing, provide artificial respiration. Seek

immediate medical attention.[2]

Rinse the mouth with water. DO NOT induce
Ingestion vomiting. Contact a physician or poison control

center immediately.[2]

Disposal Plan

All waste containing Ethanedioyl dibromide must be treated as hazardous waste.
Waste Collection:

o Collect all waste materials (including contaminated PPE and absorbent materials) in suitable,
closed, and clearly labeled containers.[2]

» Do not mix with other waste streams, especially aqueous waste, due to its violent reaction
with water.[2]

Disposal Procedure:

o Segregation: Keep Ethanedioyl dibromide waste separate from all other chemical waste.
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o Containment: Ensure waste containers are sealed tightly and stored in a designated
hazardous waste accumulation area.

e Labeling: Label the waste container clearly with "Hazardous Waste" and the chemical name
"Ethanedioyl dibromide".

» Arrangement for Disposal: Dispose of the contents and the container through an approved
and licensed waste disposal company.[2][4] Follow all local, state, and federal regulations for
hazardous waste disposal.

Workflow for Handling Ethanedioyl Dibromide

The following diagram illustrates the logical workflow for the safe handling of Ethanedioyl
dibromide, from initial preparation to final disposal.
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1. Preparation Phase
Emergency Protocol

Spill: Absorb with Exposure: Use Eyewash/Shower
Inert Material (No Water!) Seek Immediate Medical Aid

Don PPE:
- Goggles/Face Shield
- Resistant Gloves
- Lab Coat

:

Verify Engineering Controls:
- Fume Hood ON
- Eyewash/Shower Clear

Proceed to Handling

2. Handling ;hase (in Fume Hood)

Perform Experiment
- Avoid Inhalation & Contact
- No Water Contact
I

Experi+ent Complete

3. Post-Handling & Cleanup

Decontaminate Work Area
& Equipment

Generate Waste

Wash Hands & Exposed Skin
Thoroughly

Dispose Contaminated PPE

4. Waste Disposal

Collect Waste in
Sealed, Labeled Container

l

Store in Designated
Hazardous Waste Area

l

Arrange Pickup by
Approved Disposal Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of Ethanedioyl dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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